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Compound of Interest

Compound Name: Elaiophylin

Cat. No.: B1671157 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent compounds like Elaiophylin is paramount. This guide provides essential

safety and logistical information, including detailed, step-by-step procedures for the proper

disposal of Elaiophylin to minimize risk and ensure regulatory compliance.

Elaiophylin is a macrodiolide antibiotic utilized in research as a novel autophagy inhibitor,

particularly in studies related to cancer.[1] Its biological activity necessitates careful handling

and adherence to strict disposal protocols to protect laboratory personnel and the environment.

Key Safety and Hazard Information
Elaiophylin is classified as a hazardous substance. According to its Safety Data Sheet (SDS),

it is toxic if swallowed and may damage fertility or the unborn child. Therefore, all handling and

disposal procedures must be conducted with the appropriate personal protective equipment

(PPE) and within a designated controlled area.

Immediate First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.

Required Personal Protective Equipment (PPE)
When handling Elaiophylin in any form (solid powder or in solution), the following PPE is

mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Lab Coat: A dedicated lab coat, preferably disposable.

Eye Protection: Safety glasses with side-shields or goggles.

Respiratory Protection: Use a fume hood or other ventilated enclosure. For weighing or

handling that may generate dust, a respirator may be required.

Elaiophylin: Physical and Chemical Properties
A summary of key quantitative data for Elaiophylin is provided in the table below for easy

reference.

Property Value Source

Molecular Formula C₅₄H₈₈O₁₈ [3][4][5][6]

Molecular Weight 1025.3 g/mol [3][4][5][6]

CAS Number 37318-06-2 [3][4][5][7]

Appearance Solid [3]

Solubility
DMSO: 20 mg/ml, Ethanol: 1

mg/ml (with sonication)
[3]
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The guiding principle for the disposal of Elaiophylin is that it must be treated as hazardous

chemical waste. All waste must be collected, segregated, and disposed of through an approved

waste disposal plant. Under no circumstances should Elaiophylin or its solutions be disposed

of down the drain.

Disposal of Solid Elaiophylin Waste
This category includes expired or unused pure Elaiophylin powder and any grossly

contaminated items such as weigh boats or spatulas.

Step 1: Containment: Carefully place the solid Elaiophylin waste into a designated,

sealable, and clearly labeled hazardous waste container. The container should be made of a

material compatible with the chemical.

Step 2: Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Elaiophylin," and the appropriate hazard symbols (e.g., toxic, health hazard).

Step 3: Storage: Store the sealed container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Step 4: Disposal: Arrange for pickup and disposal by your institution's environmental health

and safety (EHS) department or a licensed hazardous waste contractor.

Disposal of Liquid Elaiophylin Waste
This includes any solutions containing Elaiophylin, such as stock solutions or media from cell

culture experiments.

Step 1: Collection: Collect all liquid waste containing Elaiophylin in a dedicated, leak-proof,

and shatter-resistant hazardous waste container.

Step 2: Segregation: Do not mix Elaiophylin waste with other chemical waste streams

unless explicitly permitted by your EHS department.

Step 3: Labeling: Clearly label the container with "Hazardous Waste," "Elaiophylin," the

solvent system used (e.g., DMSO, Ethanol), and the approximate concentration.
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Step 4: Storage and Disposal: Store the sealed container in a secondary containment bin

within a designated hazardous waste accumulation area. Follow the same procedure as for

solid waste for final disposal.

Decontamination and Disposal of Labware
This procedure applies to reusable glassware (e.g., flasks, beakers) and disposable

plasticware that has come into contact with Elaiophylin.

Step 1: Initial Rinse (for reusable glassware): Rinse the glassware with a small amount of the

solvent used to prepare the Elaiophylin solution (e.g., ethanol or DMSO). This rinseate must

be collected and disposed of as liquid hazardous waste.

Step 2: Decontamination Wash: Wash the rinsed glassware with a suitable laboratory

detergent and water.

Step 3: Final Rinse: Thoroughly rinse the glassware with purified water.

Step 4: Disposal of Plasticware: All disposable plasticware (e.g., pipette tips, centrifuge

tubes) contaminated with Elaiophylin should be placed in the solid hazardous waste

container. Do not dispose of it in regular or biohazardous waste bins.

Disposal of Contaminated PPE
All disposable PPE used while handling Elaiophylin is considered contaminated and must be

disposed of as hazardous waste.

Step 1: Doffing: Carefully remove gloves, lab coats, and any other disposable PPE to avoid

skin contact.

Step 2: Collection: Place all contaminated PPE directly into the designated solid hazardous

waste container for Elaiophylin.

Step 3: Hand Hygiene: After removing all PPE, thoroughly wash your hands with soap and

water.

Experimental Workflow for Elaiophylin Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

management and disposal of Elaiophylin waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1671157?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25893854/
https://pubmed.ncbi.nlm.nih.gov/25893854/
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.caymanchem.com/product/15583/elaiophylin
https://pubchem.ncbi.nlm.nih.gov/compound/Elaiophylin
https://www.scbt.com/p/elaiophylin-37318-06-2
https://www.echemi.com/products/pd180914112150-elaiophylin.html
https://www.bocsci.com/product/elaiophylin-cas-37318-06-2-212957.html
https://www.benchchem.com/product/b1671157#elaiophylin-proper-disposal-procedures
https://www.benchchem.com/product/b1671157#elaiophylin-proper-disposal-procedures
https://www.benchchem.com/product/b1671157#elaiophylin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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